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Compound of Interest

Compound Name: Tetrahydrobiopterin

Cat. No.: B1682763 Get Quote

For researchers, scientists, and drug development professionals, the selection of a high-quality

Tetrahydrobiopterin (BH4) formulation is critical for obtaining reliable and reproducible

experimental results. This guide provides a comparative overview of commercially available

BH4 formulations for research use, supported by experimental protocols to assess their

performance.

Tetrahydrobiopterin (BH4) is an essential cofactor for several aromatic amino acid

hydroxylases and nitric oxide synthases (NOS), playing a pivotal role in the synthesis of

neurotransmitters and nitric oxide.[1] Due to its inherent instability and susceptibility to

oxidation, the purity and stability of BH4 formulations are paramount for research applications.

[2]

Comparison of Commercial Tetrahydrobiopterin
Formulations
While direct comparative studies between different commercial BH4 formulations are not

readily available in the published literature, this section provides a summary of product

specifications from prominent suppliers. Researchers are encouraged to perform their own in-

house validation using the protocols provided in this guide.
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Feature
Sigma-Aldrich
(Product No.
T4425)

Cayman Chemical
(Item No. 81880)

Schircks
Laboratories
(Product No.
11.212)

Product Name

(6R)-5,6,7,8-

Tetrahydrobiopterin

dihydrochloride

(6R)-5,6,7,8-

tetrahydro-L-Biopterin

(hydrochloride)

(6R)-5,6,7,8-

Tetrahydro-L-biopterin

dihydrochloride

Form Powder Crystalline solid
White to light yellow

powder

Purity ≥98% (HPLC) ≥99%[3] > 99.5%[4]

CAS Number 69056-38-8 69056-38-8[5] 69056-38-8[4]

Molecular Formula C₉H₁₅N₅O₃ · 2HCl C₉H₁₅N₅O₃ · 2HCl[3] C₉H₁₅N₅O₃ · 2HCl[4]

Molecular Weight 314.17 g/mol 314.2 g/mol [3] 314.2 g/mol [4]

Storage
-20°C, desiccated,

protected from light[2]
-20°C[3]

-20°C or colder,

desiccated, protected

from light[4]

Solubility

Soluble in oxygen-free

water (19.6-20.4

mg/mL) and 0.1 N

HCl.[2][6]

Soluble in DMSO (>5

mg/mL), DMF (>3

mg/mL), and PBS (pH

7.2) (>10 mg/mL).[5]

Freely soluble in

water.[4]

Stability Notes

Very hygroscopic.

Solutions are unstable

in neutral/alkaline

conditions. Stable in

0.1 N HCl at -20°C for

several weeks.[2]

Aqueous solutions are

not recommended for

storage for more than

one day.[3]

Very hygroscopic.

Reacts with oxygen,

especially in neutral

and alkaline solutions.

Solutions are

relatively stable at

-20°C or colder.[4]

Key Signaling Pathways Involving
Tetrahydrobiopterin
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BH4 is a critical cofactor in several vital signaling pathways. Understanding these pathways is

essential for designing experiments and interpreting results.
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De Novo Synthesis

Recycling Pathway

Salvage Pathway
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 Aromatic Acid
 Hydroxylases / NOS 

Pterin-4a-carbinolamine
Dehydratase (PCD)

7,8-Dihydrobiopterin
(BH2)

Dihydropteridine
Reductase (DHPR)

Dihydrofolate
Reductase (DHFR)

Sepiapterin

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrahydrobiopterin
(BH4)

Phenylalanine
Hydroxylase (PAH)

Tyrosine
Hydroxylase (TH)

Tryptophan
Hydroxylase (TPH)

Nitric Oxide
Synthase (NOS)

Tyrosine

L-DOPA

5-Hydroxytryptophan Nitric Oxide (NO) +
L-Citrulline

Phenylalanine

Dopamine

Tryptophan

Serotonin

L-Arginine

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Commercial
BH4 Formulation

Purity Assessment
(HPLC-ECD)

Stability Assessment
(Incubation & HPLC-ECD)

Biological Efficacy
(Cell-Based NOS Assay)

Data Analysis &
Comparison

Select Optimal
Formulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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